Cas no 1515450-10-8 (2-(5-Fluoro-1-benzofuran-2-yl)propanoic acid)

2-(5-Fluoro-1-benzofuran-2-yl)propanoic acid structure
1515450-10-8 structure
Product Name:2-(5-Fluoro-1-benzofuran-2-yl)propanoic acid
CAS No:1515450-10-8
MF:C11H9FO3
MW:208.185766935349
CID:5738099
PubChem ID:82611413
Update Time:2023-11-10

2-(5-Fluoro-1-benzofuran-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1138006
    • 2-(5-Fluoro-1-benzofuran-2-yl)propanoic acid
    • 1515450-10-8
    • 2-(5-Fluoro-1-benzofuran-2-yl)propanoicacid
    • 2-Benzofuranacetic acid, 5-fluoro-α-methyl-
    • Inchi: 1S/C11H9FO3/c1-6(11(13)14)10-5-7-4-8(12)2-3-9(7)15-10/h2-6H,1H3,(H,13,14)
    • InChI Key: RQHAJMZQRQOFMU-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C=C(C(C(=O)O)C)O2

Computed Properties

  • Exact Mass: 208.05357231g/mol
  • Monoisotopic Mass: 208.05357231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • Density: 1.340±0.06 g/cm3(Predicted)
  • Boiling Point: 329.2±27.0 °C(Predicted)
  • pka: 3.62±0.30(Predicted)

2-(5-Fluoro-1-benzofuran-2-yl)propanoic acid Pricemore >>

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Enamine
EN300-1138006-0.05g
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